Cas no 90121-12-3 (2H-1,3-Thiazine-4-carboxylic acid, tetrahydro-2-oxo-)

• Product Name: 2H-1,3-Thiazine-4-carboxylic acid, tetrahydro-2-oxo-
• CAS No: 90121-12-3
• MF: C₅H₇NO₃S
• MW: 161.178980112076
• CID: 793949
• PubChem ID: 21705900
• Update Time: 2025-04-19

2H-1,3-Thiazine-4-carboxylic acid, tetrahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Thiazine-4-carboxylic acid, tetrahydro-2-oxo-
• 2-oxo-1,3-thiazinane-4-carboxylic acid
• 90121-12-3
• DTXSID30617165

• Inchi： 1S/C5H7NO3S/c7-4(8)3-1-2-10-5(9)6-3/h3H,1-2H2,(H,6,9)(H,7,8)
• InChI Key： SMEQJFVDCXZTHM-UHFFFAOYSA-N
• SMILES： S1C(NC(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 161.01466426g/mol
• Monoisotopic Mass: 161.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives